Cas no 22303-26-0 (2-Chloro-N-(2,5-dichlorophenyl)acetamide)

• Product Name: 2-Chloro-N-(2,5-dichlorophenyl)acetamide
• CAS No: 22303-26-0
• MF: C₈H₆Cl₃NO
• MW: 238.498339176178
• MDL: MFCD00195389
• CID: 268452
• PubChem ID: 222363
• Update Time: 2025-06-14

2-Chloro-N-(2,5-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,5-dichlorophenyl)acetamide
• 2-chloro-N-(2,5-dichlorophenyl)acetamide(SALTDATA: FREE)
• Acetamide,2-chloro-N-(2,5-dichlorophenyl)-
• 2,2',5'-TRICHLOROACETANILIDE
• 2-chloro-N-(2,5-dichloro-phenyl)-acetamide
• Acetamide,2-chloro-N-(2,5-dichlorophenyl)
• Chlor-essigsaeure-(2,5-dichlor-anilid)
• chloro-acetic acid-(2,5-dichloro-anilide)
• N-(2,5-dichlorophenyl)-2-chloroacetamide
• N-2,5-dichlorophenylchloroacetamide
• N-Chloraceto-2,5-dichlor-anilin
• LS-01167
• DTXSID70278577
• CS-0307517
• Acetamide, 2-chloro-N-(2,5-dichlorophenyl)-
• Acetanilide,2',5'-trichloro-
• Z56896201
• NSC-8275
• MFCD00195389
• AKOS000266799
• 22303-26-0
• NSC8275
• BB 0243337
• EN300-01606
• SCHEMBL2680891

• MDL： MFCD00195389
• Inchi： 1S/C8H6Cl3NO/c9-4-8(13)12-7-3-5(10)1-2-6(7)11/h1-3H,4H2,(H,12,13)
• InChI Key： JFNUGEOTKCWVJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(CCl)=O)Cl

Computed Properties

• Exact Mass: 236.95100
• Monoisotopic Mass: 236.951497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 378.9±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• PSA: 29.10000
• LogP: 3.24370
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-(2,5-dichlorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(2,5-dichlorophenyl)acetamide

Research Briefing on 2-Chloro-N-(2,5-dichlorophenyl)acetamide (CAS: 22303-26-0) in Chemical Biology and Pharmaceutical Applications

2-Chloro-N-(2,5-dichlorophenyl)acetamide (CAS: 22303-26-0) is a chlorinated acetamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, agrochemical development, and as a key intermediate in organic synthesis. Recent studies have shed light on its molecular interactions, biological activities, and synthetic utility, making it a compound of considerable interest to researchers in these fields.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Chloro-N-(2,5-dichlorophenyl)acetamide as a potential scaffold for developing novel antimicrobial agents. The research demonstrated that derivatives of this compound exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 8 to 32 μg/mL. The study proposed that the chlorine substitutions at the 2,5-positions of the phenyl ring and the chloroacetamide moiety contribute to this antibacterial activity by facilitating interactions with bacterial target proteins.

In the field of agrochemicals, recent patent filings (WO2023051234) have highlighted the use of 22303-26-0 as a precursor for developing new herbicidal compounds. The patent describes novel N-(2,5-dichlorophenyl)acetamide derivatives that show selective herbicidal activity against broadleaf weeds while demonstrating improved environmental profiles compared to existing chloroacetamide herbicides. The research emphasizes the importance of the specific substitution pattern in 2-Chloro-N-(2,5-dichlorophenyl)acetamide for maintaining herbicidal efficacy while reducing non-target toxicity.

From a synthetic chemistry perspective, a 2024 publication in Organic Letters detailed an innovative palladium-catalyzed cross-coupling reaction using 22303-26-0 as a starting material. The study reported that the compound's chlorine atoms at both the acetamide and phenyl positions could be selectively functionalized, enabling the synthesis of diverse heterocyclic systems. This methodology provides access to novel chemical space that may be valuable for pharmaceutical lead optimization and materials science applications.

Toxicological assessments of 2-Chloro-N-(2,5-dichlorophenyl)acetamide have also advanced recently. A comprehensive in vitro study published in Chemical Research in Toxicology (2023) examined the compound's metabolic pathways and potential hepatotoxicity. The research identified cytochrome P450 3A4 as the primary enzyme responsible for its metabolism and suggested that while the parent compound shows moderate cytotoxicity in hepatocyte models, certain metabolites may require further safety evaluation for potential pharmaceutical applications.

Looking forward, computational chemistry approaches are being increasingly applied to study 22303-26-0 and its derivatives. Molecular docking studies have predicted potential protein targets for this compound class, including bacterial DNA gyrase and plant acetolactate synthase, which align with the observed biological activities. These in silico findings are guiding the design of next-generation derivatives with optimized properties.

The current research landscape suggests that 2-Chloro-N-(2,5-dichlorophenyl)acetamide represents a versatile chemical scaffold with multiple potential applications. Future directions may include structure-activity relationship studies to optimize biological activity, development of greener synthetic routes, and expanded toxicological profiling to support potential therapeutic or agrochemical applications. The compound's unique structural features continue to make it a valuable subject for interdisciplinary research at the chemistry-biology interface.